Cas no 2138026-85-2 (5-(bromomethyl)-3,4-dihydro-1H-2-benzopyran)
5-(bromomethyl)-3,4-dihydro-1H-2-benzopyran Chemical and Physical Properties
Names and Identifiers
-
- 5-(bromomethyl)-3,4-dihydro-1H-2-benzopyran
- 2138026-85-2
- EN300-1083267
-
- Inchi: 1S/C10H11BrO/c11-6-8-2-1-3-9-7-12-5-4-10(8)9/h1-3H,4-7H2
- InChI Key: DQAYZGHRXBEEAC-UHFFFAOYSA-N
- SMILES: BrCC1=CC=CC2COCCC=21
Computed Properties
- Exact Mass: 225.99933g/mol
- Monoisotopic Mass: 225.99933g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 12
- Rotatable Bond Count: 1
- Complexity: 149
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.2
- Topological Polar Surface Area: 9.2Ų
5-(bromomethyl)-3,4-dihydro-1H-2-benzopyran Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1083267-0.05g |
5-(bromomethyl)-3,4-dihydro-1H-2-benzopyran |
2138026-85-2 | 95% | 0.05g |
$229.0 | 2023-10-28 | |
| Enamine | EN300-1083267-0.1g |
5-(bromomethyl)-3,4-dihydro-1H-2-benzopyran |
2138026-85-2 | 95% | 0.1g |
$342.0 | 2023-10-28 | |
| Enamine | EN300-1083267-0.25g |
5-(bromomethyl)-3,4-dihydro-1H-2-benzopyran |
2138026-85-2 | 95% | 0.25g |
$487.0 | 2023-10-28 | |
| Enamine | EN300-1083267-0.5g |
5-(bromomethyl)-3,4-dihydro-1H-2-benzopyran |
2138026-85-2 | 95% | 0.5g |
$768.0 | 2023-10-28 | |
| Enamine | EN300-1083267-1.0g |
5-(bromomethyl)-3,4-dihydro-1H-2-benzopyran |
2138026-85-2 | 95% | 1g |
$986.0 | 2023-05-23 | |
| Enamine | EN300-1083267-2.5g |
5-(bromomethyl)-3,4-dihydro-1H-2-benzopyran |
2138026-85-2 | 95% | 2.5g |
$1931.0 | 2023-10-28 | |
| Enamine | EN300-1083267-5.0g |
5-(bromomethyl)-3,4-dihydro-1H-2-benzopyran |
2138026-85-2 | 95% | 5g |
$2858.0 | 2023-05-23 | |
| Enamine | EN300-1083267-10.0g |
5-(bromomethyl)-3,4-dihydro-1H-2-benzopyran |
2138026-85-2 | 95% | 10g |
$4236.0 | 2023-05-23 | |
| Aaron | AR02808E-50mg |
5-(bromomethyl)-3,4-dihydro-1H-2-benzopyran |
2138026-85-2 | 95% | 50mg |
$340.00 | 2025-02-15 | |
| Aaron | AR02808E-100mg |
5-(bromomethyl)-3,4-dihydro-1H-2-benzopyran |
2138026-85-2 | 95% | 100mg |
$496.00 | 2025-02-15 |
5-(bromomethyl)-3,4-dihydro-1H-2-benzopyran Related Literature
-
Bidou Wang,Xifeng Chen Analyst, 2014,139, 5695-5699
-
Luke L. Lairson,Warren W. Wakarchuk Chem. Commun., 2007, 365-367
-
Sandip Gangadhar Balwe,Yeon Tae Jeong Org. Biomol. Chem., 2018,16, 1287-1296
-
Siquan Zhang,Shengyao Wang,Liping Guo,Hao Chen,Bien Tan,Shangbin Jin J. Mater. Chem. C, 2020,8, 192-200
Additional information on 5-(bromomethyl)-3,4-dihydro-1H-2-benzopyran
Comprehensive Overview of 5-(bromomethyl)-3,4-dihydro-1H-2-benzopyran (CAS No. 2138026-85-2)
The chemical compound 5-(bromomethyl)-3,4-dihydro-1H-2-benzopyran (CAS No. 2138026-85-2) is a specialized organic molecule that has garnered significant attention in pharmaceutical and materials science research. This compound, characterized by its unique bromomethyl functional group attached to a dihydrobenzopyran scaffold, serves as a versatile intermediate in synthetic chemistry. Its structural features make it valuable for designing novel drug candidates, particularly in the development of central nervous system (CNS) therapeutics and anti-inflammatory agents.
In recent years, the demand for high-purity synthetic intermediates like 5-(bromomethyl)-3,4-dihydro-1H-2-benzopyran has surged due to advancements in precision medicine and small-molecule drug discovery. Researchers are increasingly exploring its potential in catalyzed cross-coupling reactions, a hot topic in green chemistry and sustainable synthesis. The compound’s reactivity profile aligns with the growing focus on atom-efficient methodologies, which minimize waste and optimize yield—a critical consideration for industries adhering to Environmental, Social, and Governance (ESG) principles.
One of the most frequently searched questions related to this compound is: "What are the applications of 5-(bromomethyl)-3,4-dihydro-1H-2-benzopyran in drug development?" Studies suggest its utility in constructing heterocyclic frameworks, which are prevalent in FDA-approved drugs targeting neurological disorders. For instance, derivatives of this scaffold have shown promise in modulating G-protein-coupled receptors (GPCRs), a key area in neuropharmacology. Additionally, its bromomethyl group facilitates further functionalization, enabling the creation of bioconjugates for targeted drug delivery systems.
Another trending topic linked to CAS No. 2138026-85-2 is its role in material science innovations. The compound’s aromatic core and reactive site make it a candidate for designing organic semiconductors and photoactive materials. With the rise of flexible electronics and optoelectronic devices, researchers are investigating its incorporation into π-conjugated systems to enhance charge transport properties. This aligns with global interest in next-generation wearable technology and energy-efficient displays.
From a synthetic perspective, 5-(bromomethyl)-3,4-dihydro-1H-2-benzopyran is often discussed in forums addressing "How to optimize the synthesis of brominated benzopyran derivatives?" Best practices emphasize the use of palladium-catalyzed reactions or microwave-assisted techniques to improve selectivity. Such methods reduce byproduct formation, addressing the pharmaceutical industry’s push toward Quality by Design (QbD) frameworks. Analytical techniques like HPLC and NMR spectroscopy are critical for verifying the compound’s purity, a non-negotiable requirement for GMP-compliant production.
In summary, 5-(bromomethyl)-3,4-dihydro-1H-2-benzopyran (CAS No. 2138026-85-2) represents a multifaceted tool for modern chemistry. Its applications span drug discovery, advanced materials, and catalytic transformations, reflecting its alignment with cutting-edge scientific trends. As industries prioritize sustainability and innovation, this compound is poised to remain a focal point in research and development pipelines worldwide.
2138026-85-2 (5-(bromomethyl)-3,4-dihydro-1H-2-benzopyran) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)